Cas no 3406-02-8 (Bis(phenylsulfonyl)methane)

Bis(phenylsulfonyl)methane structure

Product Name:Bis(phenylsulfonyl)methane

CAS No:3406-02-8

MF:C₁₃H₁₂O₄S₂

MW:296.361981391907

MDL:MFCD00007553

CID:317114

PubChem ID:87565029

Update Time:2025-04-19

Bis(phenylsulfonyl)methane Chemical and Physical Properties

Names and Identifiers

- Bis(phenylsulfonyl)methane
- Benzene,1,1'-[methylenebis(sulfonyl)]bis-
- (Methylenedisulfonyl)dibenzene
- (PhSO2)2CH2
- Bis(benzenesulfonyl)methane
- Bis-(phenylsulfonyl)-methan
- bis(phenylsulfonyl)methaneyl-1,3-butadiene
- BIS(PHENYLSULPHONYL)METHANE
- bis-phenylsulfonyl methane
- CH2(SO2Ph)2
- Di(phenylsulfonyl)methane
- METHYLENEBIS(PHENYL SULFONE)
- 1,1'-[Methylenebis(sulfonyl)]bis[benzene]
- NSC 47076
- (Methylenebis(sulphonyl))bisbenzene
- Benzene, 1,1'-[methylenebis(sulfonyl)]bis-
- MLS002608794
- QCHNSJNRFSOCLJ-UHFFFAOYSA-N
- AK114309
- {[(phenylsulfonyl)methyl]sulfonyl}benzene
- bisphenylsulfonylmethane
- Maybridge3_003227
- Bis(phenylsulfonyl)-methane
- Bis(phenylsulfonyl)methane, 96%
- C13H12O4S2
- [Methylenebis(sulfonyl)]bisbenzene
- HMS3085I15
- HMS1440C15
- CCG-253683
- NS00048845
- DTXSID10187659
- METHANE, BIS(PHENYLSULFONYL)-
- SMR001527537
- EINECS 222-291-5
- SCHEMBL64761
- IDI1_014614
- FT-0634839
- UNII-X638VBN9T9
- AKOS000279585
- B2167
- A912370
- ([(Phenylsulfonyl)methyl]sulfonyl)benzene #
- NSC-47076
- NSC47076
- 3406-02-8
- 4,4-(4,4-ISOPROPYLIDENEDIPHENOXY)BIS(PHTHALICANHYDRIDE)
- 1,1'-(METHYLENEBIS(SULFONYL))BIS(BENZENE)
- X638VBN9T9
- (benzenesulfonyl)methanesulfonylbenzene
- CS-B0727
- CHEMBL1865838
- Bis(phenylsulfonyl)methane, purum, >=97.0% (HPLC)
- BENZENE, 1,1'-(METHYLENEBIS(SULFONYL))BIS-
- AG-205/03629020
- benzenesulfonylmethylsulfonylbenzene
- SY011036
- DS-6440
- J-519888
- MFCD00007553
- DTXCID20110150
- [methylenebis(sulphonyl)]bisbenzene
- DB-022680
- MDL： MFCD00007553
- Inchi： 1S/C13H12O4S2/c14-18(15,12-7-3-1-4-8-12)11-19(16,17)13-9-5-2-6-10-13/h1-10H,11H2
- InChI Key： QCHNSJNRFSOCLJ-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(CS(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

Exact Mass: 296.01800
Monoisotopic Mass: 296.018
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 424
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 2.2
Topological Polar Surface Area: 85

Experimental Properties

Color/Form: White solid
Density: 1.363
Melting Point: 120.0 to 123.0 deg-C
Boiling Point: 552.8°C at 760 mmHg
Flash Point: 374.4°C
Refractive Index: 1.4360 (estimate)
PSA: 85.04000
LogP: 4.05330
Solubility: Not determined

Bis(phenylsulfonyl)methane Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R36/37/38

Bis(phenylsulfonyl)methane Customs Data

HS CODE：2904100000
Customs Data：

China Customs Code:
2904100000

Overview:

2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Bis(phenylsulfonyl)methane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B835088-25g	Bis(phenylsulfonyl)methane	3406-02-8	96%	25g	825.30	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-NZ200-200mg	Bis(phenylsulfonyl)methane	3406-02-8	98%	200mg	78CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-NZ200-5g	Bis(phenylsulfonyl)methane	3406-02-8	98%	5g	361CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-NZ200-1g	Bis(phenylsulfonyl)methane	3406-02-8	98%	1g	122CNY	2021-05-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B2167-25G	Bis(phenylsulfonyl)methane	3406-02-8	>98.0%(GC)	25G	¥3,650.00	2021-05-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY011036-10g	Bis(phenylsulfonyl)methane	3406-02-8	≥95%	10g	¥1026.00	2025-04-15
ChemScence	CS-B0727-25g	Bis(benzenesulfonyl)methane	3406-02-8	99.05%	25g	$149.0	2022-04-27
ChemScence	CS-B0727-100g	Bis(benzenesulfonyl)methane	3406-02-8	99.05%	100g	$464.0	2022-04-27
ChemScence	CS-B0727-500g	Bis(benzenesulfonyl)methane	3406-02-8	99.05%	500g	$1782.0	2022-04-27
TRC	B481473-250mg	Bis(phenylsulfonyl)methane	3406-02-8		250mg	$ 50.00	2022-06-07

Bis(phenylsulfonyl)methane Production Method

Production Method 1

20808-12-2

368-43-4

3406-02-8

910650-82-7

Reaction Conditions

1.1 Reagents: Hexamethyldisilazane , Potassium hydride Solvents: Tetrahydrofuran ; 20 - 30 min, 0 °C; 30 min, rt
1.2 Solvents: Tetrahydrofuran ; 30 min, -78 °C; 30 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; cooled

Reference

: Preparation of α-fluorobis(phenylsulfonyl)methane (FBSM)

Surya Prakash, G. K.; Shao, Nan; Wang, Fang; Ni, Chuanfa, Organic Syntheses, 2013, 90, 130-144

Bis(phenylsulfonyl)methane Raw materials

Bis(phenylsulfonyl)methane Preparation Products

Bis(phenylsulfonyl)methane Suppliers

Amadis Chemical Company Limited

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(CAS:3406-02-8)Bis(phenylsulfonyl)methane

Order Number:A912370

Stock Status:in Stock

Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:44

Price ($):218.0/718.0

Email:sales@amadischem.com

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Bis(phenylsulfonyl)methane Related Literature

1. Enantioselective organocatalytic asymmetric allylic alkylation. Bis(phenylsulfonyl)methane addition to MBH carbonates

Xavier Companyó,Guillem Valero,Victor Ceban,Teresa Calvet,Mercé Font-Bardía,Albert Moyano,Ramon Rios Org. Biomol. Chem. 2011 9 7986
2. Bis(phenylsulfonyl)methane mediated synthesis of olefins via a halogen elimination and double bond migration

Jing Jiang,Ying Hu,Xin Cai,Liudi Wang,Yanwei Hu,Shaohua Chen,Shilei Zhang,Yinan Zhang Org. Biomol. Chem. 2018 16 2619
3. Sulfones: new reagents in organocatalysis

Andrea-Nekane R. Alba,Xavier Companyó,Ramon Rios Chem. Soc. Rev. 2010 39 2018
4. Site-selective deuteration at the α-position of enals by an amine and bis(phenylsulfonyl)methane co-catalyzed H/D exchange reaction

Pengfei Qian,Shilei Zhang,Fan Luo,Jiarui Wang,Xinyu Zhang,Xuejun Liu,Xiaodong Chen,Wei Wang,Xiaobei Chen Chem. Commun. 2022 58 11458
5. Synthesis of mono- and geminal dimetalated carbanions of bis(phenylsulfonyl)methane using alkali metal bases and structural comparisons with lithiated bis(phenylsulfonyl)imides

Dugald J. MacDougall,Alan R. Kennedy,Bruce C. Noll,Kenneth W. Henderson Dalton Trans. 2005 2084

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